Cas no 88421-72-1 (1,3,5-Benzenetripropanenitrile, 2,4-dihydroxy-)

• Product name: 1,3,5-Benzenetripropanenitrile, 2,4-dihydroxy-
• CAS No: 88421-72-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.2985
• CID: 633429
• PubChem ID: 13181161

1,3,5-Benzenetripropanenitrile, 2,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetripropanenitrile, 2,4-dihydroxy-
• 3-[3,5-bis(2-cyanoethyl)-2,4-dihydroxyphenyl]propanenitrile
• DTXSID40525202
• 3,3',3''-(2,4-Dihydroxybenzene-1,3,5-triyl)tripropanenitrile
• 88421-72-1

• Inchi： InChI=1S/C15H15N3O2/c16-7-1-4-11-10-12(5-2-8-17)15(20)13(14(11)19)6-3-9-18/h10,19-20H,1-6H2
• InChI Key： XNLRYULQXHKLBA-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1CCC#N)O)CCC#N)O)CCC#N

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų